Cas no 2228772-66-3 (5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene)

• Product Name: 5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228772-66-3
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6291069
• PubChem ID: 165945368
• Update Time: 2025-05-23

5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2228772-66-3
• 5-bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene
• EN300-1925841
• 5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C11H11BrO2/c1-4-5-8-6-9(12)7-10(13-2)11(8)14-3/h1,6-7H,5H2,2-3H3
• InChI Key： PLQNYBVCYFWHRC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CC#C)C=1)OC)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene

5-Bromo-1,2-Dimethoxy-3-(Prop-2-Yn-1-Yl)Benzene: A Comprehensive Overview

5-Bromo-1,2-dimethoxy-3-(prop-2-yn-1-yl)benzene, also known by its CAS number CAS No. 2228772-66-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, methoxy groups at the 1 and 2 positions, and a propargyl group at the 3-position of a benzene ring. The combination of these functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of 5-bromo-1,2-dimethoxy-3-(propargyl)benzene has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly synthesis routes. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the yield and purity of this compound. These developments are crucial for scaling up production to meet the growing demand in pharmaceutical and material science industries.

In terms of physical properties, 5-bromo-1,2-dimethoxy-3-(propargyl)benzene exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, with results indicating moderate stability that can be further improved through appropriate functionalization.

The chemical reactivity of 5-bromo-substituted benzene derivative is primarily influenced by the electron-withdrawing and donating groups attached to the aromatic ring. The bromine atom at the 5-position acts as an electron-withdrawing group, while the methoxy groups at positions 1 and 2 are electron-donating. This creates a unique electronic environment that facilitates various nucleophilic aromatic substitution reactions. Recent studies have demonstrated its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anti-cancer agents.

In the field of material science, 5-bromo-substituted benzene derivative has shown promise as a building block for constructing advanced materials such as graphene derivatives and polymer-based composites. Its propargyl group enables easy functionalization through click chemistry reactions, which are highly efficient and selective. This property is particularly valuable in the design of nanomaterials with tailored electronic and mechanical properties.

From a pharmacological perspective, 5-bromo-substituted benzene derivative has been investigated for its potential therapeutic applications. Preclinical studies have revealed its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Furthermore, its methoxy groups contribute to enhanced bioavailability, making it an attractive candidate for oral drug delivery systems.

The environmental impact of CAS No. 2228772-66-3 has also been a topic of recent research. Studies focusing on its biodegradation pathways have provided insights into its eco-friendliness. Results indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action, reducing its persistence in aquatic environments. These findings are essential for assessing its safety profile and ensuring sustainable industrial practices.

In conclusion, 5-bromo-1,2-dimethoxy-3-(propargyl)benzene, or CAS No. 2228772-66-3, stands out as a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure lends itself to innovative chemical transformations, making it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.